molecular formula C12H13BrN4O2 B2431587 N-(6-bromo-4-hydroxypyrido[2,3-d]pyrimidin-2-yl)pivalamide CAS No. 116387-22-5

N-(6-bromo-4-hydroxypyrido[2,3-d]pyrimidin-2-yl)pivalamide

Cat. No. B2431587
CAS RN: 116387-22-5
M. Wt: 325.166
InChI Key: YWBHXANUFSSMNL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(6-bromo-4-hydroxypyrido[2,3-d]pyrimidin-2-yl)pivalamide” is a chemical compound . Its molecular formula is C12H13BrN4O2 .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new derivative of pyrido [2,3- d ]pyrimidine was synthesized based on 2-aminonicotinic acid as the starting material. The process included esterification, bromination, cyclization, and substitution reactions .


Molecular Structure Analysis

The molecular structure of similar compounds has been studied using techniques like X-ray diffraction . Density Functional Theory (DFT) calculations have been used to optimize the molecular structure .


Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(6-bromo-4-hydroxypyrido[2,3-d]pyrimidin-2-yl)pivalamide” include its molecular formula C12H13BrN4O2 . Other properties like melting point, boiling point, and density are not explicitly mentioned in the available literature .

Scientific Research Applications

Antitumor Activity

Pyrido[2,3-d]pyrimidine derivatives have demonstrated antitumor potential. Compounds with this scaffold, including our target compound, exhibit selective inhibition of cancer cells . Further research could explore its mechanism of action and potential as an anticancer drug.

Antiviral Properties

The pyrido[2,3-d]pyrimidine core has been investigated for antiviral activity. Our compound may hold promise in combating viral infections, although specific studies are needed to validate its efficacy against particular viruses .

Antibacterial Effects

Compounds related to pyrido[2,3-d]pyrimidine have shown antibacterial properties. Investigating the antibacterial activity of our compound against specific bacterial strains could provide valuable insights for drug development .

Anti-Inflammatory Potential

Inflammation plays a crucial role in various diseases. Pyrido[2,3-d]pyrimidine derivatives, including our compound, might exhibit anti-inflammatory effects. Researchers could explore its impact on inflammatory pathways and potential therapeutic applications .

Cardiovascular Applications

Some pyrido[2,3-d]pyrimidine derivatives possess cardiotonic properties. Investigating whether our compound affects cardiac function or vascular health could be relevant for cardiovascular research .

Antihistaminic Activity

Histamine receptors are involved in allergic responses. Pyrido[2,3-d]pyrimidine derivatives have been studied as potential antihistaminic agents. Our compound’s interaction with histamine receptors warrants further investigation .

Safety and Hazards

The safety data sheet for “N-(6-bromo-4-hydroxypyrido[2,3-d]pyrimidin-2-yl)pivalamide” indicates that it has acute oral toxicity (Category 4, H302) according to the GHS classification in accordance with 29 CFR 1910 (OSHA HCS) .

Future Directions

“N-(6-bromo-4-hydroxypyrido[2,3-d]pyrimidin-2-yl)pivalamide” and similar compounds could be further explored for their potential therapeutic applications. The wide range of biological activities displayed by pyrido [2,3- d ]pyrimidine derived compounds makes them interesting targets for future research .

properties

IUPAC Name

N-(6-bromo-4-oxo-3H-pyrido[2,3-d]pyrimidin-2-yl)-2,2-dimethylpropanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13BrN4O2/c1-12(2,3)10(19)17-11-15-8-7(9(18)16-11)4-6(13)5-14-8/h4-5H,1-3H3,(H2,14,15,16,17,18,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YWBHXANUFSSMNL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C(=O)NC1=NC2=C(C=C(C=N2)Br)C(=O)N1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H13BrN4O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.